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Compound of Interest

Compound Name: Isoapetalic acid

Cat. No.: B094809 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative study of isoapetalic acid and its structurally related

compounds, focusing on their biological activities and underlying mechanisms. The information

presented is intended to be an objective resource, supported by experimental data, to aid in

ongoing research and drug discovery efforts.

Chemical Structures and Properties
Isoapetalic acid and its related compounds, primarily found in the Calophyllum genus of

plants, are complex coumarins. These compounds share a common tetracyclic core structure.

Minor variations in stereochemistry and substituent groups on this core structure lead to a

diverse range of biological activities.

Table 1: Physicochemical Properties of Isoapetalic Acid and Related Compounds
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Compound Name Molecular Formula
Molecular Weight (
g/mol )

IUPAC Name

Isoapetalic acid C22H28O6 388.5

3-(5-hydroxy-2,2,7,8-

tetramethyl-6-oxo-7,8-

dihydropyrano[3,2-

g]chromen-10-

yl)hexanoic acid[1]

Apetalic acid C22H28O6 388.5

(3R)-3-[(7S,8R)-5-

hydroxy-2,2,7,8-

tetramethyl-6-oxo-7,8-

dihydropyrano[3,2-

g]chromen-10-

yl]hexanoic acid

Inophyllum B Not available Not available Not available

Inophyllum P Not available Not available Not available

Calanolide A C22H26O5 370.4

(10R,11S,12S)-10,11-

dihydro-12-hydroxy-

6,6,10,11-tetramethyl-

4-propyl-2H,6H,12H-

benzo[1,2-b:3,4-

b':5,6-b'']tripyran-2-

one

Comparative Biological Activity: Focus on Anti-HIV
Potential
A significant body of research on this class of compounds has focused on their potential as

anti-HIV agents. The primary mechanism of action for the active compounds is the inhibition of

the HIV-1 reverse transcriptase (RT), an essential enzyme for viral replication. These

compounds are classified as non-nucleoside reverse transcriptase inhibitors (NNRTIs).

Table 2: Comparative Anti-HIV-1 Activity of Isoapetalic Acid and Related Compounds
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Compound Target Assay Type IC50 / EC50 Result

Isoapetalic acid
HIV-1 Reverse

Transcriptase
Enzymatic Assay Not applicable

Devoid of

inhibitory activity

Inophyllum B
HIV-1 Reverse

Transcriptase
Enzymatic Assay 38 nM Active

HIV-1 (in cell

culture)
Cell-based Assay 1.4 µM Active

Inophyllum P
HIV-1 Reverse

Transcriptase
Enzymatic Assay 130 nM Active

HIV-1 (in cell

culture)
Cell-based Assay 1.6 µM Active

Calanolide A
HIV-1 (various

strains)
Cell-based Assay 0.1 - 0.17 µM Active

Key Findings:

Isoapetalic acid is inactive against HIV-1 reverse transcriptase. This is a critical

differentiating factor from its closely related analogs.

Inophyllum B and P show potent inhibitory activity against both the isolated HIV-1 RT

enzyme and in cell-based assays, indicating their potential as anti-HIV agents.

Calanolide A is another potent inhibitor of HIV-1 replication across various viral strains.

While isoapetalic acid itself lacks anti-HIV activity, the Calophyllum genus is a rich source of

other bioactive compounds. Research has shown that various extracts and isolated

compounds from this genus possess a broad spectrum of pharmacological properties,

including anti-proliferative, cytotoxic, anti-tumor, and antimicrobial effects. However, specific

quantitative data (e.g., IC50 values) for isoapetalic acid in these other biological assays are

not readily available in the current literature.
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Mechanism of Action: Non-Nucleoside Reverse
Transcriptase Inhibition
The active compounds from the Calophyllum genus, such as inophyllums and calanolides,

function as NNRTIs.

Signaling Pathway Diagram
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Set up Reverse Transcription Reaction
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Add HIV-1 RT and Incubate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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